Cas no 65735-07-1 (3-Methylisoxazole-5-carbonitrile)

3-Methylisoxazole-5-carbonitrile is a versatile intermediate in organic synthesis. It offers excellent reactivity, facilitating the formation of various carbon-carbon bonds. Its structural diversity is advantageous for creating complex molecules with tailored properties. This compound is well-suited for pharmaceutical, agrochemical, and fine chemical applications.
3-Methylisoxazole-5-carbonitrile structure
65735-07-1 structure
Product Name:3-Methylisoxazole-5-carbonitrile
CAS No:65735-07-1
MF:C5H4N2O
MW:108.09806060791
MDL:MFCD14702909
CID:1067731
PubChem ID:21271257
Update Time:2025-10-17

3-Methylisoxazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Methylisoxazole-5-carbonitrile
    • 3-Methyl-5-isoxazolecarbonitrile
    • 3-methyl-5-isoxazolecarbonitrile(SALTDATA: FREE)
    • ALBB-013980
    • MFCD14702909
    • 3-Methyl-5-isoxazolecarbonitrile, AldrichCPR
    • DA-18419
    • AKOS005169263
    • 65735-07-1
    • DTXSID80611835
    • EN300-232471
    • STL583941
    • SCHEMBL10547741
    • 3-methyl-1,2-oxazole-5-carbonitrile
    • CS-0282904
    • 5-Isoxazolecarbonitrile, 3-methyl-
    • AT44358
    • MDL： MFCD14702909
    • Inchi： 1S/C5H4N2O/c1-4-2-5(3-6)8-7-4/h2H,1H3
    • InChI Key： CWGHXEQLWFSUBS-UHFFFAOYSA-N
    • SMILES： O1C(C#N)=CC(C)=N1

Computed Properties

  • Exact Mass: 108.032362755g/mol
  • Monoisotopic Mass: 108.032362755g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 49.8Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 244.9±20.0 °C at 760 mmHg
  • Flash Point: 101.9±21.8 °C
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

3-Methylisoxazole-5-carbonitrile Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302
  • Warning Statement： P264+P280+P305+P351+P338+P337+P313
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22
  • Safety Instruction： H303+H313+H333
  • Hazardous Material Identification： Xn
  • HazardClass：IRRITANT
  • Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-Methylisoxazole-5-carbonitrile Pricemore >>

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3-Methylisoxazole-5-carbonitrile Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:65735-07-1)3-Methylisoxazole-5-carbonitrile
Order Number:A1169552
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:14
Price ($):196.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:65735-07-1)3-Methylisoxazole-5-carbonitrile
A1169552
Purity:99%
Quantity:5g
Price ($):196.0
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